Cas no 81518-43-6 ((6Z)-6-[4-(2-methylphenyl)-5-(methylsulfanyl)-2,4-dihydro-3H-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one)

• Product Name: (6Z)-6-[4-(2-methylphenyl)-5-(methylsulfanyl)-2,4-dihydro-3H-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one
• CAS No: 81518-43-6
• MF: C₁₆H₁₅N₃OS
• MW: 297.374801874161
• CID: 1803765
• PubChem ID: 3067443
• Update Time: 2025-04-21

(6Z)-6-[4-(2-methylphenyl)-5-(methylsulfanyl)-2,4-dihydro-3H-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• (6Z)-6-[4-(2-methylphenyl)-5-(methylsulfanyl)-2,4-dihydro-3H-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one
• (6Z)-6-[4-(2-methylphenyl)-3-methylsulfanyl-1H-1,2,4-triazol-5-ylidene]cyclohexa-2,4-dien-1-one
• 2-(4-(2-Methylphenyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)phenol
• Phenol, 2-(4-(2-methylphenyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)-
• 81518-43-6
• BRN 5093265

• Inchi： 1S/C16H15N3OS/c1-11-7-3-5-9-13(11)19-15(17-18-16(19)21-2)12-8-4-6-10-14(12)20/h3-10,20H,1-2H3
• InChI Key： ORMHCZFSCGVQGH-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=C(C2C=CC=CC=2O)N1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 297.09358328g/mol
• Monoisotopic Mass: 297.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.2Ų